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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
diethylammonium bromide (DEABr) as a surface passivating agent for perovskite films in
solar cell applications. The information compiled herein is intended to guide researchers in the
successful implementation of this technique to enhance the efficiency and stability of
perovskite-based optoelectronic devices.

Introduction to Diethylammonium Bromide
Passivation

Surface defects in perovskite crystalline films are a major source of non-radiative
recombination, which limits the power conversion efficiency (PCE) and long-term stability of
perovskite solar cells (PSCs). Surface passivation using organic ammonium halides has
emerged as an effective strategy to mitigate these defects. Diethylammonium bromide
(DEABY) is an organic ammonium salt that can be used as a post-treatment agent on 3D
perovskite films.

The application of a DEABr solution to the surface of a 3D perovskite layer, such as
methylammonium lead iodide (MAPDIs), leads to the in-situ formation of a 2D perovksite-like
capping layer. This 2D layer effectively passivates surface defects, reduces non-radiative
recombination, and improves the interfacial energetics for more efficient charge extraction.
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Furthermore, the hydrophobic nature of the diethylammonium cations can enhance the
moisture resistance of the perovskite film, thereby improving the overall stability of the device.
Studies have shown that DEABr treatment can lead to significant improvements in the open-
circuit voltage (Voc), fill factor (FF), and overall power conversion efficiency (PCE) of perovskite
solar cells.

Experimental Protocols

This section provides detailed protocols for the synthesis of DEABT, the preparation of the
passivation solution, the surface treatment procedure, and the characterization of the
passivated perovskite films.

Synthesis of Diethylammonium Bromide (DEABY)

Materials:

Diethylamine ((CzHs)2NH)

o Hydrobromic acid (HBr, 48% in water)

o Ethanol

o Diethyl ether

¢ Round-bottom flask

o Magnetic stirrer and stir bar

e |ce bath

e Rotary evaporator

o Bichner funnel and filter paper

Procedure:

« In a round-bottom flask equipped with a magnetic stir bar, dissolve diethylamine in ethanol.

e Cool the solution in an ice bath.
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» Slowly add a stoichiometric amount of hydrobromic acid dropwise to the cooled and stirring
diethylamine solution. The reaction is exothermic, so maintain the temperature below 10 °C.

 After the addition is complete, continue stirring the reaction mixture at room temperature for
2-3 hours.

e Remove the solvent under reduced pressure using a rotary evaporator to obtain a crude
solid.

» Recrystallize the crude product from a mixture of ethanol and diethyl ether to obtain purified
white crystals of diethylammonium bromide.

e Dry the crystals under vacuum overnight.

Preparation of DEABr Passivation Solution

Materials:

e Diethylammonium bromide (DEABr) powder
o Anhydrous isopropanol (IPA)

» Vortex mixer or ultrasonic bath

Procedure:

e Prepare a stock solution of DEABTr in isopropanol. A common concentration range is 1 to 10
mg/mL. For example, to prepare a 2.5 mg/mL solution, dissolve 25 mg of DEABr in 10 mL of
anhydrous isopropanol.

» Use a vortex mixer or sonicate the solution to ensure the DEABEF is fully dissolved.

« Filter the solution through a 0.22 um PTFE syringe filter before use to remove any particulate
impurities.

Surface Passivation of Perovskite Films
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This protocol assumes the prior fabrication of a 3D perovskite film (e.g., MAPDbIs) on a suitable

substrate.

Materials:

Substrate with perovskite film

DEABTr passivation solution (e.g., 2.5 mg/mL in IPA)

Spin coater

Hotplate

Procedure:

Transfer the substrate with the freshly prepared perovskite film into a nitrogen-filled
glovebox.

Place the substrate onto the chuck of a spin coater.

Dispense a sufficient amount of the DEABr solution (e.g., 100 pL fora 1.5 cm x 1.5 cm
substrate) to cover the entire surface of the perovskite film.

Spin-coat the DEABTr solution onto the perovskite film. A typical two-step program is:
o Step 1: 1000 rpm for 10 seconds (for spreading the solution)
o Step 2: 4000-6000 rpm for 30-40 seconds (to form a thin layer and evaporate the solvent)

After spin-coating, transfer the substrate to a hotplate and anneal at 100-120 °C for 5-10
minutes to promote the formation of the 2D capping layer and remove any residual solvent.

Allow the substrate to cool down to room temperature before proceeding with the deposition
of subsequent layers (e.g., hole transport layer).

Characterization of Passivated Perovskite Films

a) X-ray Diffraction (XRD):
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e Purpose: To confirm the formation of the 2D perovskite phase and assess the crystallinity of
the underlying 3D perovskite.

e Procedure: Perform XRD measurements on the passivated perovskite films. Look for the
appearance of low-angle diffraction peaks characteristic of the 2D perovskite structure, in
addition to the characteristic peaks of the 3D perovskite.

b) Scanning Electron Microscopy (SEM):
e Purpose: To investigate the surface morphology of the perovskite film after passivation.

e Procedure: Acquire top-down SEM images of both the control (unpassivated) and DEABr-
passivated perovskite films. Observe any changes in grain size, grain boundaries, and
surface coverage.

c¢) Photoluminescence (PL) and Time-Resolved Photoluminescence (TRPL) Spectroscopy:

e Purpose: To evaluate the effectiveness of the passivation in reducing non-radiative
recombination.

e Procedure:

o Steady-state PL: Measure the PL spectra of the control and passivated films. An increase
in PL intensity for the passivated film suggests a reduction in defect-mediated non-
radiative recombination.

o TRPL: Measure the PL decay dynamics. A longer carrier lifetime for the passivated film
indicates more effective suppression of non-radiative recombination pathways.

d) X-ray Photoelectron Spectroscopy (XPS):

e Purpose: To analyze the surface chemical composition and bonding states of the passivated
film.

o Procedure: Acquire high-resolution XPS spectra of the core levels of relevant elements (e.g.,
Pb 4f, 1 3d, Br 3d, N 1s). Shifts in binding energies can provide insights into the chemical
interactions at the surface.
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Data Presentation

The following tables summarize the quantitative data from various studies on the effect of

DEABr and similar ammonium salt passivation on the performance of perovskite solar cells.

Table 1: Photovoltaic Performance of Perovskite Solar Cells with and without

Diethylammonium Bromide (DEABr) Passivation

Jsc
Treatment Voc (V) FF (%) PCE (%) Reference
(mA/cm?)
Control
1.05 21.8 62.7 14.37 [1]
(MAPbI3)
DEABr (2.5
1.12 225 72.5 18.30 [1]
mg/mL)

Table 2: Photovoltaic Performance of Inverted Perovskite Solar Cells with and without

Ethylammonium Bromide (EABr) Bottom Interface Passivation

Jsc

Treatment Voc (V) FF (%) PCE (%) Reference
(mA/cm?)

Control 1.10 23.2 79.8 20.41 [2]

EABr 1.12 235 80.1 21.06 [2]

Table 3: Stability of Perovskite Solar Cells with and without DEABr Passivation

Stability o PCE after
Treatment . Initial PCE (%) . Reference
Condition aging (%)
Ambient air, 500 Degraded
Control (MAPDIs) 14.37 o [1]
hours significantly
DEABr (2.5 Ambient air, 500 Retained >85%
18.30 o [1]
mg/mL) hours of initial PCE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Diethylammonium
Bromide Surface Passivation of Perovskite Layers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7801147#diethylammonium-bromide-
for-surface-passivation-of-perovskite-layers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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